1-(4-(Trifluoromethyl)benzo[d]thiazol-2-yl)azetidin-3-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate

• IUPAC Name: [1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-yl] 2-(2,5-dioxopyrrolidin-1-yl)acetate
• InChI: InChI=1S/C17H14F3N3O4S/c18-17(19,20)10-2-1-3-11-15(10)21-16(28-11)22-6-9(7-22)27-14(26)8-23-12(24)4-5-13(23)25/h1-3,9H,4-8H2
• InChI Key: DZJNCXGHHQTWNU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)OC2CN(C2)C3=NC4=C(C=CC=C4S3)C(F)(F)F
• Molecular Formula: C17H14F3N3O4S
• Molecular Weight: 413.4 g/mol

Description

The compound contains a benzo[d]thiazol-2-yl group, an azetidin-3-yl group, and a 2,5-dioxopyrrolidin-1-yl acetate group. The benzo[d]thiazol-2-yl group is a type of heterocyclic aromatic compound, which is a common structure in many biologically active compounds. The azetidin-3-yl group is a type of beta-lactam, a class of compounds that includes many antibiotics. The 2,5-dioxopyrrolidin-1-yl acetate group is a type of pyrrolidone, which is a common structure in many pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the aromatic benzo[d]thiazol-2-yl group, the four-membered azetidin-3-yl ring, and the five-membered 2,5-dioxopyrrolidin-1-yl ring. The trifluoromethyl group would add electron-withdrawing character, potentially affecting the reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the aromatic benzo[d]thiazol-2-yl group, the strained azetidin-3-yl ring, and the electron-withdrawing trifluoromethyl group. The 2,5-dioxopyrrolidin-1-yl acetate group could potentially undergo hydrolysis or other reactions involving the carbonyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the aromatic benzo[d]thiazol-2-yl group, the azetidin-3-yl ring, and the 2,5-dioxopyrrolidin-1-yl acetate group would likely contribute to its polarity and potentially its solubility in various solvents.

Scientific Research Applications

. These activities indicate potential applications in medical research and pharmaceutical development.

Future Directions

Future research could focus on exploring the biological activity of this compound, given the known activities of compounds containing similar functional groups. Additionally, studies could investigate the synthesis of this compound and its derivatives, as well as their physical and chemical properties.

Mechanism of Action

Target of Action

Compounds with a thiazole ring have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to interact with various biological targets, leading to a wide range of effects . For instance, some thiazole derivatives have been found to inhibit topoisomerase I , a key enzyme involved in DNA replication and transcription.

Biochemical Pathways

Thiazole derivatives have been reported to affect a variety of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

Thiazole derivatives are generally known for their good bioavailability .

Result of Action

Some thiazole derivatives have been reported to induce cell apoptosis .